Cas no 107807-39-6 (2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione)

2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione structure
107807-39-6 structure
Product Name:2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione
CAS No:107807-39-6
MF:C9H5N3O2S
MW:219.219899892807
CID:127700
PubChem ID:87568775
Update Time:2024-11-03

2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Phthalazinone,4-hydroxy-6-isothiocyanato-
    • 2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione [HPLC Labeling Reagent for Chemiluminescent]
    • 6-isothiocyanato-2,3-dihydrophthalazine-1,4-dione
    • 2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione
    • 4-Isoluminol Isothiocyanate
    • 4-Isothiocyanatophthalhydrazide
    • D2339
    • TD8097
    • Isoluminol isothiocyanate
    • Dihydroisothiocyanatophtalazinedione
    • [HPLC Labeling Reagent for CheMiluMinescent]
    • 2,3-Dihydro-6-isothiocyanato-1,4-phtalazinedione
    • 2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione 1,4-Phthalazinedione,2,3-dihydro-6-isothiocyanato-(9CI)
    • 4-Isoluminol Isothiocyanate 4-Isothiocyanatophthalhydrazide
    • A801759
    • 107807-39-6
    • 6-isothiocyanato-1,2,3,4-tetrahydrophthalazine-1,4-dione
    • FT-0609653
    • SCHEMBL19329315
    • DTXSID80659893
    • DB-040784
    • VRQLFLNVVWYSTJ-UHFFFAOYSA-N
    • MDL: MFCD00191641
    • Inchi: 1S/C9H5N3O2S/c13-8-6-2-1-5(10-4-15)3-7(6)9(14)12-11-8/h1-3H,(H,11,13)(H,12,14)
    • InChI Key: VRQLFLNVVWYSTJ-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC2C(NNC(C=2C=1)=O)=O

Computed Properties

  • Exact Mass: 219.01000
  • Monoisotopic Mass: 219.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.8
  • Topological Polar Surface Area: 103

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 41 °C
  • Flash Point: No data available
  • Refractive Index: 1.767
  • Solubility: Almost insoluble (0.099 g/l) (25 º C),
  • PSA: 110.17000
  • LogP: 0.95070
  • Solubility: Not determined

2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione Security Information

2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione Pricemore >>

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